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Compound of Interest

Compound Name: cerium(lll)acetate

Cat. No.: B13785015

Anhydrous cerium(lll) acetate, in its crystalline form, remains an elusive target for structural
chemists. While its synthesis is achievable, obtaining single crystals suitable for detailed X-ray
diffraction analysis has proven challenging. Thermal dehydration of cerium(lll) acetate hydrates
typically yields an amorphous anhydrous product, which only crystallizes at higher
temperatures, complicating the growth of well-ordered single crystals. Consequently, a
definitive crystal structure for anhydrous cerium(lll) acetate is not present in the current
scientific literature.

This technical guide, intended for researchers, scientists, and professionals in drug
development, delves into the established crystal structures of the hydrated forms of cerium(lIl)
acetate: catena-poly[[aqua-tris(acetato)-cerium(lll)]-p-acetato], [Ce(CH3COO)3(H20)]n, and
catena-poly[[diaqua-hexa(acetato)-di-cerium(lll)]-y-aqua], [Ce2(CH3CO0)s(H20)2]n-H20. These
structures provide critical insights into the coordination chemistry of the cerium(lll) ion with
acetate ligands.

Crystal Structures of Hydrated Cerium(lll) Acetates

The crystal structures of two key hydrated cerium(lIl) acetate complexes have been determined
and are cataloged in the Cambridge Structural Database (CSD).[1][2] These structures reveal
the intricate coordination environments of the cerium(lll) ion and the bridging nature of the
acetate ligands.
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catena-poly[[aqua-tris(acetato)-cerium(lll)]-p-acetato]
[Ce(CH3COO0)3(H20)]n

This compound exists as a one-dimensional coordination polymer. The cerium(lll) ions are
linked by bridging acetate anions to form chains. These chains are further interconnected
through hydrogen bonding involving the coordinated water molecules and acetate anions.[1][2]

Table 1: Crystallographic Data for [Ce(CH3COO)3(H20)]n

Parameter Value
CSD lIdentifier CEACET, CEACETO01
Empirical Formula CeH11CeO7
Formula Weight 335.28
Crystal System Monoclinic
Space Group P2i/c

a (A) 8.33(2)

b (A) 10.02(2)

c (R) 14.88(3)

B () 118.5(3)
Volume (A3) 1090

z 4

Density (calculated) (g/cm3) 2.04

Data sourced from the Cambridge Structural Database, based on studies by Sadikov et al.
(1967) and Junk et al. (1999).[1][2]

catena-poly[[diaqua-hexa(acetato)-di-cerium(lil)]-p-aqua]
[Cez2(CH3COO0)6(H20)2]n-H20
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This structure is characterized by layers of cerium acetate units. These layers are then bridged
into a three-dimensional framework by hydrogen bonds involving both coordinated and solvate
water molecules with the acetate anions.[1][2]

Table 2: Crystallographic Data for [Ce2(CH3COOQO)s(H20)2]n-Hz20

Parameter Value
CSD Identifier XECKEV
Empirical Formula C12H24Ce2015
Formula Weight 724.56
Crystal System Triclinic
Space Group P-1

a (h) 8.891(5)
b (A) 10.033(4)
c (A) 14.886(8)
a (%) 80.59(4)
B (°) 83.21(4)
Y () 71.74(4)
Volume (A3) 1234.3

A 2

Density (calculated) (g/cm3) 1.950

Data sourced from the Cambridge Structural Database, based on a study by Junk et al. (1999).

[1]

Experimental Protocols

Detailed experimental protocols for the synthesis of single crystals of the hydrated cerium(lll)
acetates are not extensively detailed in the cited literature. However, a general methodology
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can be inferred from standard practices for the crystallization of lanthanide carboxylates.

Synthesis of Hydrated Cerium(lll) Acetate Crystals

A plausible method for the synthesis of single crystals of hydrated cerium(lll) acetates involves

the slow evaporation of a solution of a cerium(lll) salt in a carboxylic acid medium.

Materials:

Cerium(lll) salt (e.g., cerium(lll) nitrate hexahydrate, Ce(NO3)3-6H20)
Acetic acid (glacial)
Deionized water

Ethanol (optional, for washing)

Procedure:

Dissolve the cerium(lll) salt in a minimal amount of deionized water.
Add an excess of glacial acetic acid to the solution.

Gently heat the solution to ensure complete dissolution.

Allow the solution to cool slowly to room temperature.

Leave the solution undisturbed in a loosely covered container to allow for slow evaporation
of the solvent.

Single crystals are expected to form over a period of several days to weeks.

Once suitable crystals have formed, they should be carefully isolated from the mother liquor
and washed with a small amount of a suitable solvent like ethanol to remove any surface
impurities.

The crystals should then be dried under ambient conditions.
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Characterization: The obtained crystals should be characterized by single-crystal X-ray
diffraction to determine their crystal structure.

Visualizations
Experimental Workflow for Synthesis and
Characterization

The following diagram illustrates a general workflow for the synthesis and structural
determination of hydrated cerium(lll) acetate crystals.
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A generalized workflow for the synthesis and crystallographic analysis of hydrated cerium(lll)
acetate.

Coordination Environment in Hydrated Cerium(lil)
Acetate

The following diagram depicts a simplified representation of the coordination environment
around a cerium(lll) ion in a hydrated cerium acetate structure, highlighting the interaction with
acetate and water ligands.
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A schematic of the Ce(lll) ion's coordination with acetate and water ligands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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